Cas no 1185140-60-6 (2-Pyrrolidin-2-yl-benzothiazole hemioxalate)

2-Pyrrolidin-2-yl-benzothiazole hemioxalate structure
1185140-60-6 structure
Product Name:2-Pyrrolidin-2-yl-benzothiazole hemioxalate
CAS No:1185140-60-6
MF:C24H26N4O4S2
MW:498.617642879486
CID:4683902
Update Time:2023-08-15

2-Pyrrolidin-2-yl-benzothiazole hemioxalate Chemical and Physical Properties

Names and Identifiers

    • 2-pyrrolidin-2-yl-benzothiazole hemioxalate
    • bis(2-(pyrrolidin-2-yl)-1,3-benzothiazole); oxalic acid
    • 2-Pyrrolidin-2-yl-benzothiazole hemioxalate
    • Inchi: 1S/2C11H12N2S.C2H2O4/c2*1-2-6-10-8(4-1)13-11(14-10)9-5-3-7-12-9;3-1(4)2(5)6/h2*1-2,4,6,9,12H,3,5,7H2;(H,3,4)(H,5,6)
    • InChI Key: YUDPWRRKRDJCSE-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1C1CCCN1.S1C2C=CC=CC=2N=C1C1CCCN1.OC(C(=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Topological Polar Surface Area: 181
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